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For Researchers, Scientists, and Drug Development Professionals

Introduction
Anhydro-ouabain is a cardiotonic steroid, a derivative of the well-known cardiac glycoside

ouabain. Like its parent compound, anhydro-ouabain is recognized as an inhibitor of the

Na+/K+-ATPase pump, a critical enzyme responsible for maintaining electrochemical gradients

across cell membranes. Emerging research suggests that anhydro-ouabain possesses

distinct biological activities, including anti-inflammatory and neuroprotective properties, making

it a molecule of significant interest for further investigation in drug discovery and development.

This technical guide provides a comprehensive overview of the chemical structure, properties,

and known biological effects of anhydro-ouabain, with a focus on providing researchers with

the detailed information necessary to conduct further studies.

Chemical Structure and Properties
Anhydro-ouabain is formed through a dehydration reaction from ouabain, resulting in a

change in its chemical formula and molecular weight.

Table 1: Chemical and Physical Properties of Anhydro-ouabain
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Property Value

Chemical Formula C₂₉H₄₂O₁₁

Molecular Weight 566.64 g/mol

CAS Number 3029806-33-2

Melting Point Data not available in cited sources

Boiling Point Data not available in cited sources

Solubility Data not available in cited sources

Note: Specific quantitative data for melting point, boiling point, and solubility of anhydro-
ouabain are not readily available in the reviewed literature. Researchers should determine

these properties experimentally.

Mechanism of Action and Biological Activity
Anhydro-ouabain's primary mechanism of action is the inhibition of the Na+/K+-ATPase

pump.[1] This inhibition disrupts the normal flux of sodium and potassium ions across the cell

membrane, leading to a cascade of downstream effects. While the precise binding kinetics and

isoform specificity of anhydro-ouabain have not been extensively characterized in the

available literature, its activity as a cardiotonic steroid suggests it plays a role in modulating

cellular signaling pathways.

Beyond its impact on the sodium pump, anhydro-ouabain has been noted for its potential anti-

inflammatory and neuroprotective activities.[1] The specific molecular targets and signaling

pathways responsible for these effects are areas of active investigation.

Signaling Pathways
The inhibition of Na+/K+-ATPase by cardiac glycosides like ouabain is known to trigger a

variety of intracellular signaling cascades. It is plausible that anhydro-ouabain activates

similar pathways. The following diagram illustrates a generalized signaling pathway initiated by

Na+/K+-ATPase inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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